Cas no 5731-10-2 (4'-fluoro-1,1'-biphenyl-4-carboxylic acid)

• Product Name: 4'-fluoro-1,1'-biphenyl-4-carboxylic acid
• CAS No: 5731-10-2
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD01631909
• CID: 387454
• PubChem ID: 2782689
• Update Time: 2025-06-08

4'-fluoro-1,1'-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 4'-Fluoro-1,1'-biphenyl-4-carboxylic acid
• 4'-Fluoro-biphenyl-4-carboxylic acid
• 4'-Fluorobiphenyl-4-carboxylic acid
• 4-(4-fluorophenyl)benzoic acid
• 5731-10-2
• HMS3604O22
• 4-(4-Fluorophenyl)benzoic acid, 97%
• 1UPF6UD3CR
• UNII-1UPF6UD3CR
• 4'-Fluoro-biphenyl-4-carboxylic aci
• A15038
• F9995-0561
• 4'-fluoro(1,1'-biphenyl)-4-carboxylic acid
• DTXSID20382219
• AC-6457
• 4'-fluoro[1,1'-biphenyl]-4-carboxylic acid
• CHEMBL106708
• MFCD01631909
• PD006098
• BDBM50060993
• AB01331977-02
• EN300-842841
• 2-(3,5-DIMETHYL-PYRAZOL-1-YL)-BENZOICACID
• J-515402
• AS-2091
• 1ysg
• DB07108
• AM807486
• 4n98
• (1,1'-BIPHENYL)-4-CARBOXYLIC ACID, 4'-FLUORO-
• Q27096022
• 4'-Fluoro-[1,1'-biphenyl]-4-carboxylicacid
• CS-0033727
• AKOS000314415
• LXWNTLBMNCXRQN-UHFFFAOYSA-N
• 4''-Fluoro-biphenyl-4-carboxylic acid
• 4''-FLUORO-1,1''-BIPHENYL-4-CARBOXYLIC ACID
• SCHEMBL202110
• 4FC
• Z732681176
• BCP26386
• 4-Biphenyl-4'-fluoro-carboxylicacid
• BB 0222378
• MB01930
• NCGC00341378-01
• 4'-FLUORO-4-BIPHENYLCARBOXYLIC ACID
• NS00069002
• 4-Biphenyl-4'-fluoro-carboxylic acid
• HY-109617
• DB-014360
• 4-(4-Fluorophenyl)benzoic acid, 4-Carboxy-4'-fluorobiphenyl
• DTXCID00333244
• STK034344
• 4'-fluoro-1,1'-biphenyl-4-carboxylic acid

• MDL： MFCD01631909
• Inchi： 1S/C13H9FO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h1-8H,(H,15,16)
• InChI Key： LXWNTLBMNCXRQN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.261 gcm/3
• Melting Point: 235-240 °C
• Boiling Point: 369.4 ºCat 760 mmHg
• Flash Point: 177.2 ºC
• Refractive Index: 1.588
• PSA: 37.30000
• LogP: 3.19090
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4'-fluoro-1,1'-biphenyl-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-51/53
• Safety Instruction： 26-60-61
• Hazardous Material Identification：
• Safety Term：S26-S60-S61
• Risk Phrases：R22; R36/37/38; R51/53
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-fluoro-1,1'-biphenyl-4-carboxylic acid

Comprehensive Overview of 4'-fluoro-1,1'-biphenyl-4-carboxylic acid (CAS No. 5731-10-2): Properties, Applications, and Industry Insights

4'-fluoro-1,1'-biphenyl-4-carboxylic acid (CAS No. 5731-10-2) is a fluorinated biphenyl derivative with significant relevance in pharmaceutical and material science research. This compound, characterized by its carboxylic acid functional group and fluoro substitution, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining aromatic rigidity with polar substituents, makes it valuable for designing advanced materials and bioactive molecules.

In recent years, the demand for fluorinated organic compounds like 4'-fluoro-1,1'-biphenyl-4-carboxylic acid has surged due to their unique physicochemical properties. The fluoro group enhances metabolic stability and lipophilicity, a feature highly sought after in drug discovery. Researchers frequently explore this compound for developing kinase inhibitors, anti-inflammatory agents, and liquid crystal materials, aligning with trending searches such as "fluorinated drug intermediates 2024" and "biphenyl derivatives in medicinal chemistry."

The synthesis of 5731-10-2 typically involves Suzuki-Miyaura coupling or Ullmann reactions, followed by carboxylation. Analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity (>98%), a critical factor for pharmaceutical applications. Industry discussions often highlight its role in green chemistry initiatives, with queries like "sustainable synthesis of fluorinated biphenyls" gaining traction in academic forums.

Beyond pharmaceuticals, 4'-fluoro-1,1'-biphenyl-4-carboxylic acid finds utility in organic electronics. Its planar structure facilitates π-π stacking, making it a candidate for OLED materials and conductive polymers. This dual applicability addresses frequent search terms such as "biphenyl-based electronic materials" and "fluorophores for optoelectronics."

Regulatory compliance for CAS 5731-10-2 adheres to global standards like REACH and FDA guidelines. Safety data sheets emphasize proper handling to avoid irritation, though it remains non-classified as hazardous under current regulations—a point clarified in popular queries like "is 4'-fluorobiphenyl-4-carboxylic acid toxic?"

Market analysts note growing procurement of 5731-10-2 by Asian API manufacturers, driven by expanding generics production. The compound's patent status (typically off-patent) and cost-effectiveness contribute to its appeal, as reflected in commercial searches like "bulk suppliers of 4'-fluoro-1,1'-biphenyl-4-carboxylic acid."

Emerging research explores metal-organic frameworks (MOFs) incorporating this biphenyl derivative, leveraging its coordination chemistry potential. Such innovations respond to trending topics like "MOFs for gas storage" and "catalytic biphenyl linkers," demonstrating the compound's interdisciplinary importance.

In conclusion, 4'-fluoro-1,1'-biphenyl-4-carboxylic acid exemplifies how fluorinated aromatics bridge diverse scientific domains. Its evolving applications—from precision medicine to smart materials—ensure sustained interest, as evidenced by rising Google Scholar citations and commercial inquiries worldwide.